Cas no 918158-34-6 (1H-Phenalene-1,3(2H)-dione, 2-(1H-benzimidazol-2-yl)-)

• Product Name: 1H-Phenalene-1,3(2H)-dione, 2-(1H-benzimidazol-2-yl)-
• CAS No: 918158-34-6
• MF: C₂₀H₁₂N₂O₂
• MW: 312.321484565735
• CID: 778925
• PubChem ID: 71427699
• Update Time: 2025-04-19

1H-Phenalene-1,3(2H)-dione, 2-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalene-1,3(2H)-dione, 2-(1H-benzimidazol-2-yl)-
• 2-(1H-benzimidazol-2-yl)phenalene-1,3-dione
• 2-(1H-Benzimidazol-2-yl)-1H-phenalene-1,3(2H)-dione
• DTXSID10846436
• 918158-34-6

• Inchi： 1S/C20H12N2O2/c23-18-12-7-3-5-11-6-4-8-13(16(11)12)19(24)17(18)20-21-14-9-1-2-10-15(14)22-20/h1-10,17H,(H,21,22)
• InChI Key： PKKNFGWPTIVGIS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C3C=CC=C(C(C1C1=NC4C=CC=CC=4N1)=O)C=23

Computed Properties

• Exact Mass: 312.089877630g/mol
• Monoisotopic Mass: 312.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.8Ų